Cas no 946293-24-9 (9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
- 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
- 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one
- F5031-0125
- 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
- VU0630677-1
- 946293-24-9
- AKOS002298811
- 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 9,10-dihydro-9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-
-
- Inchi: 1S/C22H23NO6/c1-14-21(29-16-6-4-5-15(11-16)26-3)20(24)17-7-8-19-18(22(17)28-14)12-23(13-27-19)9-10-25-2/h4-8,11H,9-10,12-13H2,1-3H3
- InChI Key: XHYVCQYUDXHPKK-UHFFFAOYSA-N
- SMILES: O1C2=CC=C3C(=O)C(OC4=CC=CC(OC)=C4)=C(C)OC3=C2CN(CCOC)C1
Computed Properties
- Exact Mass: 397.15253745g/mol
- Monoisotopic Mass: 397.15253745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 66.5Ų
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5031-0125-2μmol |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-5μmol |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-10μmol |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-20μmol |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-1mg |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-2mg |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-3mg |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-4mg |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-5mg |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5031-0125-10mg |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
946293-24-9 | 10mg |
$79.0 | 2023-09-10 |
9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
Comprehensive Guide to 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 946293-24-9)
The compound 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 946293-24-9) is a specialized organic molecule with a complex structure that has garnered interest in pharmaceutical and material science research. This article provides an in-depth exploration of its properties, applications, and relevance in current scientific trends.
Structurally, 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one belongs to the chromeno-oxazine family, characterized by a fused chromene and oxazine ring system. The presence of methoxyethyl and methoxyphenoxy substituents enhances its solubility and potential biological activity, making it a candidate for drug discovery programs targeting neurological and inflammatory conditions.
Recent studies highlight the growing importance of chromeno-oxazine derivatives in medicinal chemistry, particularly as modulators of protein-protein interactions. Researchers are investigating whether CAS 946293-24-9 exhibits selective binding to specific enzyme targets, a hot topic in precision medicine development. This aligns with current searches for "next-generation small molecule therapeutics" and "selective enzyme inhibitors."
In material science applications, the methoxy-substituted chromeno-oxazine structure demonstrates interesting photophysical properties. Its potential as a fluorescent probe or as a component in organic electronic devices responds to the increasing demand for "advanced organic semiconductors" and "environmentally friendly optoelectronic materials." The compound's stability under various conditions makes it particularly attractive for these applications.
The synthesis of 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. This process reflects current industry priorities for "green chemistry approaches" and "atom-efficient synthesis," addressing frequently searched topics in chemical manufacturing.
Analytical characterization of CAS 946293-24-9 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify the compound's structural integrity and purity, crucial for both research and potential commercial applications. The growing interest in "structure-activity relationship studies" makes this analytical data particularly valuable to researchers.
From a commercial perspective, chromeno-oxazine derivatives like this compound represent an emerging class of specialty chemicals. Market analysts note increasing demand for such structurally complex molecules in pharmaceutical intermediate markets, corresponding to search trends for "high-value chemical building blocks" and "patented pharmaceutical intermediates."
Safety profiles and handling procedures for 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling maintain material integrity, addressing common queries about "chemical storage best practices."
Future research directions for CAS 946293-24-9 may explore its potential in combination therapies or as a scaffold for further chemical modifications. This aligns with trending searches for "multi-target drug design" and "molecular hybridization strategies" in drug discovery. The compound's structural features offer multiple sites for potential derivatization.
In conclusion, 9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one represents an interesting case study in the development of complex heterocyclic compounds. Its dual potential in pharmaceutical and material science applications positions it as a molecule worth watching in coming years, particularly as research into chromeno-oxazine chemistry continues to advance.
946293-24-9 (9-(2-methoxyethyl)-3-(3-methoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)